Cas no 1023540-85-3 (2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid)

• Product Name: 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid
• CAS No: 1023540-85-3
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• MDL: MFCD00245998
• CID: 5024558
• Update Time: 2025-10-28

2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid
• 2-(N-(4-BROMOPHENYL)CARBAMOYL)CYCLOPROPANECARBOXYLIC ACID
• 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid

• MDL： MFCD00245998
• Inchi： 1S/C11H10BrNO3/c12-6-1-3-7(4-2-6)13-10(14)8-5-9(8)11(15)16/h1-4,8-9H,5H2,(H,13,14)(H,15,16)
• InChI Key： BWNQJNHIRLCZCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1CC1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4

Additional information on 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid

Introduction to 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid (CAS No. 1023540-85-3)

2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid (CAS No. 1023540-85-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct structural features, offers a wide range of applications and potential uses in various scientific and industrial contexts.

The molecular structure of 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid consists of a cyclopropane ring substituted with a carbamoyl group and a 4-bromophenyl moiety. The presence of the bromine atom and the carbamoyl group imparts unique chemical properties, making it an attractive candidate for a variety of synthetic transformations and biological studies.

In recent years, the synthesis and characterization of 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid have been extensively studied. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the reaction of 4-bromophenyl isocyanate with cyclopropanecarboxylic acid, followed by hydrolysis to form the desired product. This method has been reported to yield high-purity 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid with excellent efficiency.

The physical properties of 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid are also of great interest. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but it is insoluble in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid has shown promise as a potential lead compound for drug development. Its structural features suggest that it may interact with specific biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes. Preliminary studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, making it a valuable candidate for further investigation.

Beyond its pharmaceutical applications, 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid has also found use in materials science. The presence of the bromine atom and the carbamoyl group can be leveraged to design novel materials with enhanced properties. For example, this compound can be incorporated into polymer matrices to improve their thermal stability and mechanical strength. Additionally, its ability to undergo various chemical reactions makes it a useful building block for the synthesis of more complex molecules.

The environmental impact of 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, which reduces its potential for long-term environmental persistence. However, proper disposal methods should still be followed to minimize any adverse effects on ecosystems.

In conclusion, 2-[(4-Bromophenyl)carbamoyl]cyclopropane-1-carboxylic Acid (CAS No. 1023540-85-3) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further study and development. As research in these fields continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its potential impact on science and industry.